2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Molecular Formula: C21H29N5O4
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[4-[4-(4-nitrophenyl)piperazin-1-yl]butyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione
• InChI: InChI=1S/C21H29N5O4/c27-20-19-5-1-2-11-24(19)21(28)25(20)12-4-3-10-22-13-15-23(16-14-22)17-6-8-18(9-7-17)26(29)30/h6-9,19H,1-5,10-16H2
• InChI Key: YLMKDSYMYDJBSC-UHFFFAOYSA-N
• SMILES: C1CCN2C(C1)C(=O)N(C2=O)CCCCN3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]

Description

2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, also known as GSK-3β inhibitor, is a chemical compound that has been extensively studied in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione involves the inhibition of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dioneβ, which leads to the activation of various signaling pathways such as the Wnt/β-catenin pathway and the PI3K/Akt pathway. This activation results in the regulation of various cellular processes such as cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione have been extensively studied in various in vitro and in vivo models. The compound has been found to have neuroprotective effects in Alzheimer's disease models, anti-cancer effects in various cancer cell lines, anti-diabetic effects in animal models, and mood-stabilizing effects in bipolar disorder models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in lab experiments include its high potency, selectivity, and specificity towards 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dioneβ. However, the compound has limitations such as its poor solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. These include the development of more potent and selective 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dioneβ inhibitors, the investigation of the compound's effects on other signaling pathways, the exploration of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic properties.
Conclusion:
In conclusion, 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is a promising chemical compound that has been extensively studied for its potential therapeutic applications. The compound's inhibition of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dioneβ and subsequent activation of various signaling pathways have been found to have beneficial effects in various diseases such as Alzheimer's disease, cancer, diabetes, and bipolar disorder. However, further research is needed to optimize its pharmacokinetic properties and explore its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione involves the reaction of 4-(4-{4-nitrophenyl}-1-piperazinyl)butylamine with tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in the presence of a suitable solvent and a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product.

Scientific Research Applications

2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, cancer, diabetes, and bipolar disorder. The compound has been found to inhibit glycogen synthase kinase-3β (2-[4-(4-{4-nitrophenyl}-1-piperazinyl)butyl]tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dioneβ), which is a key enzyme involved in various cellular processes such as glycogen metabolism, gene expression, and cell differentiation.